Cas no 142072-11-5 (2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside)

• Product Name: 2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• CAS No: 142072-11-5
• MF: C₁₆H₂₄N₄O₉
• MW: 416.383164405823
• MDL: MFCD19981038
• CID: 2161895
• PubChem ID: 10884211
• Update Time: 2025-10-31

2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Azidoethyl 3,4,6-tri-o-acetyl-β-d-glcnac
• 2-Azidoethyl 2-acetamido-2-deoxy-β-D-glucopyranoside 3,4,6-triacetate solution
• 2-azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside
• 1-(2-azidoethyl)-2-acetamido-3,4,6-tri-O-acetyl-β-D-glucopyranoside
• [(2R,3S,4R,5R,6R)-3,4-BIS(ACETYLOXY)-6-(2-AZIDOETHOXY)-5-ACETAMIDOOXAN-2-YL]METHYL ACETATE
• b-D-Glucopyranoside, 2-azidoethyl 2-(acetylamino)-2-deoxy-,3,4,6-triacetate
• 2-Azidoethyl-2-acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-glucopyranoside
• MA46573
• 2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside, Min. 98%
• 2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• 142072-11-5
• MFCD19981038
• AKOS030211032
• [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-(2-azidoethoxy)oxan-2-yl]methyl acetate

• MDL： MFCD19981038
• Inchi： 1S/C16H24N4O9/c1-8(21)19-13-15(28-11(4)24)14(27-10(3)23)12(7-26-9(2)22)29-16(13)25-6-5-18-20-17/h12-16H,5-7H2,1-4H3,(H,19,21)/t12-,13-,14-,15-,16-/m1/s1
• InChI Key： AZZGNJWMBPFQOP-OXGONZEZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 416.15400
• Monoisotopic Mass: 416.15432836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Melting Point: 149 ºC
• PSA: 176.21000
• LogP: -0.18694

Additional information on 2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

Comprehensive Overview of 2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside (CAS No. 142072-11-5)

2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside (CAS No. 142072-11-5) is a highly specialized carbohydrate derivative widely utilized in glycobiology, medicinal chemistry, and drug discovery. This compound, often abbreviated as Azidoethyl-GlcNAc-Ac3, serves as a critical intermediate in the synthesis of complex glycoconjugates, including glycoproteins, glycolipids, and glycan arrays. Its unique structural features, such as the azidoethyl linker and acetyl-protected hydroxyl groups, make it indispensable for click chemistry applications, particularly in bioorthogonal labeling and targeted drug delivery systems.

The growing interest in glycoscience and bioconjugation techniques has propelled the demand for compounds like 2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside. Researchers frequently search for its role in antibody-drug conjugates (ADCs), vaccine development, and cell-surface engineering. Its compatibility with Cu-free click chemistry (e.g., strain-promoted azide-alkyne cycloaddition, SPAAC) aligns with the trend toward minimizing cytotoxicity in live-cell imaging and in vivo studies. The compound's CAS No. 142072-11-5 is often queried in databases like PubChem and SciFinder for purity specifications and synthetic protocols.

From a synthetic perspective, the acetyl groups in this molecule provide temporary protection during glycosylation reactions, enabling selective deprotection for further functionalization. The azido moiety offers a versatile handle for ligation with alkynes, dibenzocyclooctynes (DBCO), or other bioorthogonal probes. This property is pivotal in proteomics and glycomics, where site-specific labeling of biomolecules is essential. Recent publications highlight its use in glycan microarray fabrication and neoglycoprotein synthesis, addressing challenges in carbohydrate-based vaccine design.

Quality control of CAS No. 142072-11-5 involves rigorous analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry to ensure optimal purity (>95%). Suppliers often emphasize its stability under inert conditions, though storage at -20°C is recommended to prevent azide degradation. The compound's solubility in organic solvents (e.g., DMSO, DMF) facilitates its integration into multistep synthetic workflows. Notably, its application in PET imaging probes and theranostic agents has gained traction, reflecting broader interest in precision medicine.

In summary, 2-Azidoethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside bridges the gap between carbohydrate chemistry and cutting-edge biomedical research. Its utility in glycoengineering, combined with the rise of AI-driven drug discovery platforms, underscores its relevance in modern science. For researchers exploring glycan-protein interactions or metabolic labeling, this compound remains a cornerstone reagent with expanding horizons.